N,N-dimethyl-4-{[4-(4-methylphenyl)-3-oxo-1-piperazinyl]carbonyl}-1-piperidinecarboxamide

• IUPAC Name: N,N-dimethyl-4-[4-(4-methylphenyl)-3-oxopiperazine-1-carbonyl]piperidine-1-carboxamide
• InChI: InChI=1S/C20H28N4O3/c1-15-4-6-17(7-5-15)24-13-12-23(14-18(24)25)19(26)16-8-10-22(11-9-16)20(27)21(2)3/h4-7,16H,8-14H2,1-3H3
• InChI Key: XBQWHSDZSGUESW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(CC2=O)C(=O)C3CCN(CC3)C(=O)N(C)C
• Molecular Formula: C20H28N4O3
• Molecular Weight: 372.5 g/mol

Description

Synthesis Analysis

The synthesis of N,N-dimethyl-4-{[4-(4-methylphenyl)-3-oxo-1-piperazinyl]carbonyl}-1-piperidinecarboxamide and related compounds involves complex organic reactions. One approach includes the condensation of N,N-dimethyl-3-oxobutanamide with aromatic aldehydes and piperidine, leading to various cyclic amide derivatives (Gein et al., 2009). This process indicates the versatility in synthesizing piperidine and piperazine-containing compounds, offering a pathway to elaborate this specific compound.

Molecular Structure Analysis

The molecular structure of compounds related to N,N-dimethyl-4-{[4-(4-methylphenyl)-3-oxo-1-piperazinyl]carbonyl}-1-piperidinecarboxamide has been elucidated through X-ray crystallography and other analytical techniques. For instance, the structure of dihydropyrimidinone derivatives containing piperazine/morpholine moiety was confirmed through single crystal X-ray crystallography, showcasing the detailed molecular arrangement (Bhat et al., 2018). These analyses are crucial for understanding the compound's potential interactions and stability.

Chemical Reactions and Properties

The chemical reactions involving piperidine and piperazine derivatives often result in compounds with varied biological activities. The synthesis of derivatives like N,N-diethyl-4-[phenyl-(piperidin-4-ylidene)methyl]-benzamide showcases the reactivity of these moieties and their potential for creating pharmacologically active compounds (Gawell, 2003). The specific reactions and properties of N,N-dimethyl-4-{[4-(4-methylphenyl)-3-oxo-1-piperazinyl]carbonyl}-1-piperidinecarboxamide would depend on its functional groups and molecular structure.

Physical Properties Analysis

The physical properties of compounds similar to N,N-dimethyl-4-{[4-(4-methylphenyl)-3-oxo-1-piperazinyl]carbonyl}-1-piperidinecarboxamide, such as solubility, melting point, and crystalline structure, are determined through experimental characterization. For example, the characterization of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate revealed insights into its solubility and crystalline properties, which are essential for understanding its chemical behavior and stability (Sanjeevarayappa et al., 2015).

Scientific Research Applications

Metabolism and Pharmacokinetics

Research on the metabolism and pharmacokinetics of compounds structurally related to N,N-dimethyl-4-{[4-(4-methylphenyl)-3-oxo-1-piperazinyl]carbonyl}-1-piperidinecarboxamide has been extensively conducted. For instance, studies have focused on identifying the metabolic pathways and the disposition of related compounds in humans, which are crucial for understanding their pharmacological and toxicological profiles. One study investigated the metabolism of L-735,524, a potent HIV-1 protease inhibitor, identifying significant metabolites in human urine and highlighting the metabolic pathways involved (Balani et al., 1995). Another study on the disposition and metabolism of [14C]SB-649868, an orexin 1 and 2 receptor antagonist, detailed its elimination and metabolite characterization in humans, providing insights into its pharmacokinetic properties (Renzulli et al., 2011).

Neuropharmacology

Compounds structurally similar to N,N-dimethyl-4-{[4-(4-methylphenyl)-3-oxo-1-piperazinyl]carbonyl}-1-piperidinecarboxamide have been used in neuropharmacological research, particularly in studies involving positron emission tomography (PET) to investigate brain receptors. For example, the delineation of 5-HT1A receptors in the human brain using PET and [carbonyl-11 C]WAY-100635 has provided valuable data on receptor distribution and function, contributing to the understanding of various neurological and psychiatric conditions (Pike et al., 1996).

Drug Metabolism

Understanding the metabolism of therapeutic agents is crucial for drug development and safety. Studies have characterized the radioactive metabolites of various compounds, shedding light on their biotransformation and the potential implications for drug efficacy and toxicity. For instance, research on the metabolism and disposition of venetoclax, a B-cell lymphoma-2 inhibitor, in humans, has identified unusual metabolites and elucidated their formation pathways, contributing to the optimization of dosing strategies and the minimization of adverse effects (Liu et al., 2017).